Cas no 651014-89-0 (Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)

Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- structure
651014-89-0 structure
Product Name:Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
CAS No:651014-89-0
MF:C17H26BNO3
MW:303.204245090485
CID:407986
PubChem ID:53426258
Update Time:2025-04-19

Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • 4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]morpholine
    • 3-Methyl-5-(morpholino)phenylboronic acid pinacol ester
    • 4-(3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)MORPHOLINE
    • DTXSID00699150
    • 651014-89-0
    • Inchi: 1S/C17H26BNO3/c1-13-10-14(18-21-16(2,3)17(4,5)22-18)12-15(11-13)19-6-8-20-9-7-19/h10-12H,6-9H2,1-5H3
    • InChI Key: CKDBMOOSMGGNAX-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C)C=C(C=2)N2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 302.20428
  • Monoisotopic Mass: 303.2005739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.9Ų

Experimental Properties

  • PSA: 30.93

Morpholine,4-[3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature

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